Cas no 2171310-15-7 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid
• CAS No: 2171310-15-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5944707
• PubChem ID: 165558980
• Update Time: 2025-10-09

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid
• EN300-1580071
• 2171310-15-7
• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid

• Inchi： 1S/C27H32N2O5/c1-3-27(2,25(32)29-15-9-8-10-18(29)16-24(30)31)28-26(33)34-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23H,3,8-10,15-17H2,1-2H3,(H,28,33)(H,30,31)/t18-,27?/m1/s1
• InChI Key： YGFDODXRXQQGQH-XZATXCMXSA-N
• SMILES： O=C(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid

Compound CAS No 2171310-15-7: A Comprehensive Overview

The compound with CAS No 2171310-15-7, known as 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

Structure and Properties: The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutanoyl moiety, and a piperidine ring. These groups contribute to its distinct chemical properties, such as high stability and reactivity under specific conditions. Recent studies have highlighted the importance of the Fmoc group in protecting amino functionalities during peptide synthesis, underscoring its role in modern medicinal chemistry.

Synthesis and Applications: The synthesis of this compound involves multi-step reactions, often utilizing advanced techniques such as stereoselective catalysis and coupling reactions. Its applications span across various fields, including drug discovery, materials science, and biotechnology. For instance, its use as a precursor in the synthesis of bioactive molecules has been extensively documented in recent literature.

Recent Research Findings: Recent studies have explored the potential of this compound in enhancing the efficiency of peptide-based drug delivery systems. Researchers have demonstrated that the presence of the Fmoc group significantly improves the solubility and bioavailability of peptide drugs, making it a valuable component in pharmaceutical formulations.

Future Prospects: As research continues to uncover new properties and applications of this compound, its role in advancing scientific and industrial endeavors is expected to grow. Future studies may focus on optimizing its synthesis processes and exploring its potential in emerging fields such as nanotechnology and green chemistry.